Cas no 1361906-10-6 (3-Cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-Cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1361906-10-6
• MF: C₉H₄F₃N₃O
• MW: 227.142771720886
• CID: 4912395
• Update Time: 2025-08-05

3-Cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H4F3N3O/c10-9(11,12)16-8-2-4-15-7(1-3-13)6(8)5-14/h2,4H,1H2
• InChI Key： ZJDARGUSUMVWOP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(CC#N)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7

Additional information on 3-Cyano-4-(trifluoromethoxy)pyridine-2-acetonitrile

3-Cyano-4-(Trifluoromethoxy)Pyridine-2-Acetonitrile: A Comprehensive Overview

The compound 3-Cyano-4-(Trifluoromethoxy)Pyridine-2-Acetonitrile, also known by its CAS number 1361906-10-6, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a trifluoromethoxy group, and an acetonitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of 3-Cyano-4-(Trifluoromethoxy)Pyridine-2-Acetonitrile in the field of drug discovery. Its structure allows for strong electronic interactions, which can be exploited to design molecules with specific pharmacological activities. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds targeting various disease states, including cancer and neurodegenerative disorders. The trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of drug candidates, making this compound a promising lead for future therapeutic agents.

In addition to its pharmaceutical applications, 3-Cyano-4-(Trifluoromethoxy)Pyridine-2-Acetonitrile has garnered attention in materials science. Its electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its integration into cutting-edge materials research. The acetonitrile group contributes to its ability to form stable charge transfer complexes, which are essential for electronic applications.

The synthesis of 3-Cyano-4-(Trifluoromethoxy)Pyridine-2-Acetonitrile typically involves multi-step reactions that require precise control over reaction conditions. Researchers have developed innovative strategies to optimize the yield and purity of this compound. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality. Such advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

The structural features of 3-Cyano-4-(Trifluoromethoxy)Pyridine-2-Acetonitrile also make it an attractive candidate for use in agrochemicals. Its ability to interact with biological systems at multiple levels suggests potential applications as a herbicide or insecticide. However, extensive testing is required to ensure its safety and efficacy before it can be commercialized for agricultural use.

In conclusion, 3-Cyano-4-(Trifluoromethoxy)Pyridine-2-Acetonitrile is a versatile compound with a wide range of potential applications across different scientific domains. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As advancements in synthetic methods and material science continue to evolve, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic solutions.